2-(2-Bromo-4,6-dichlorophenoxy)acetamide

• Molecular Formula: C8H6BrCl2NO2
• Molecular Weight: 298.95 g/mol
• IUPAC Name: 2-(2-bromo-4,6-dichlorophenoxy)acetamide
• InChI: InChI=1S/C8H6BrCl2NO2/c9-5-1-4(10)2-6(11)8(5)14-3-7(12)13/h1-2H,3H2,(H2,12,13)
• InChI Key: PNDKNOPYTZFFQF-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)OCC(=O)N)Br)Cl

Description

2-(2-Bromo-4,6-dichlorophenoxy)acetamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as bromoxynil octanoate and is commonly used as an herbicide.

Mechanism of Action

The mechanism of action of 2-(2-Bromo-4,6-dichlorophenoxy)acetamide involves inhibition of photosynthesis in plants. This compound inhibits the enzyme photosystem II, which is responsible for the light-dependent reactions of photosynthesis. Inhibition of photosystem II leads to a decrease in the production of ATP and NADPH, which are necessary for the synthesis of glucose in plants.
Biochemical and Physiological Effects
2-(2-Bromo-4,6-dichlorophenoxy)acetamide has been shown to have various biochemical and physiological effects on plants. It has been shown to inhibit the growth of roots and shoots in plants. It has also been shown to affect the levels of certain enzymes and proteins in plants. Additionally, it has been shown to affect the levels of certain phytohormones in plants.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Bromo-4,6-dichlorophenoxy)acetamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, it has a well-defined mechanism of action, which makes it a useful tool for studying the effects of herbicides on plants. However, one limitation of using this compound in lab experiments is that it is toxic to humans and animals, which limits its use in certain types of experiments.

Future Directions

There are several future directions for research on 2-(2-Bromo-4,6-dichlorophenoxy)acetamide. One direction is to investigate the effects of this compound on non-target organisms, such as insects and microorganisms. Another direction is to investigate the potential for using this compound as a bioherbicide, which could be used as an alternative to synthetic herbicides. Additionally, further research could be done to investigate the mechanisms of herbicide resistance in plants and how this compound could be used to overcome this resistance.

Synthesis Methods

2-(2-Bromo-4,6-dichlorophenoxy)acetamide can be synthesized through a multi-step process. The first step involves the reaction of 2,4,6-trichlorophenol with sodium hydroxide to form 2,4,6-trichlorophenoxide. The second step involves the reaction of 2,4,6-trichlorophenoxide with bromine to form 2-bromo-4,6-dichlorophenol. The final step involves the reaction of 2-bromo-4,6-dichlorophenol with acetic anhydride to form 2-(2-Bromo-4,6-dichlorophenoxy)acetamide.

Scientific Research Applications

2-(2-Bromo-4,6-dichlorophenoxy)acetamide has been used in scientific research for various purposes. It has been used as a model compound for studying the metabolism of herbicides in plants. It has also been used as a tool for studying the effects of herbicides on the environment. Additionally, it has been used in studies investigating the mechanisms of herbicide resistance in plants.